Cas no 1219728-72-9 (3-(2-amino-5-bromophenoxy)propan-1-ol)

• Product Name: 3-(2-amino-5-bromophenoxy)propan-1-ol
• CAS No: 1219728-72-9
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6117913
• PubChem ID: 65342538
• Update Time: 2024-01-16

3-(2-amino-5-bromophenoxy)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-5-bromophenoxy)propan-1-ol
• 1-Propanol, 3-(2-amino-5-bromophenoxy)-
• 1219728-72-9
• CS-0355410
• AKOS014677840
• EN300-1295712

• Inchi： 1S/C9H12BrNO2/c10-7-2-3-8(11)9(6-7)13-5-1-4-12/h2-3,6,12H,1,4-5,11H2
• InChI Key： YIQOPSOUUASYBP-UHFFFAOYSA-N
• SMILES： C(O)CCOC1=CC(Br)=CC=C1N

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.515±0.06 g/cm3(Predicted)
• Boiling Point: 345.0±27.0 °C(Predicted)
• pka: 14.79±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers